Cas no 1871574-09-2 (1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 1871574-09-2
• MF: C₁₀H₈FNO₄
• MW: 225.173226356506
• CID: 6171873
• PubChem ID: 165832612
• Update Time: 2025-06-29

1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1850521
• 1-(2-fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid
• 1871574-09-2
• 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H8FNO4/c11-6-2-1-3-7(12(15)16)8(6)10(4-5-10)9(13)14/h1-3H,4-5H2,(H,13,14)
• InChI Key： RPCCUIWOMLWVOS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1(C(=O)O)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.04373590g/mol
• Monoisotopic Mass: 225.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid

1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1871574-09-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The structure of 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a 2-fluoro-6-nitrophenyl group and a carboxylic acid moiety. The presence of the fluoro and nitro groups imparts distinct chemical properties to the molecule, making it an interesting candidate for further investigation. The cyclopropane ring, known for its high reactivity due to its strained structure, adds another layer of complexity to the compound's behavior.

Recent studies have focused on the synthesis and characterization of 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the cyclopropane ring with the desired substituents. This method has been shown to be highly effective in producing the compound with high purity and yield. Additionally, advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to confirm the structure and purity of the synthesized product.

In terms of biological activity, 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid has demonstrated potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary studies have indicated that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy. The unique combination of functional groups in the molecule may contribute to its ability to interact with specific protein targets, making it a valuable lead compound for further optimization.

The pharmacological properties of 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid have also been explored. In vitro assays have shown that it exhibits low cytotoxicity towards normal cells while selectively inhibiting cancer cell proliferation. This selective toxicity is a highly desirable trait for potential therapeutic agents, as it can minimize side effects and improve treatment outcomes. Furthermore, preliminary pharmacokinetic studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a drug candidate.

Clinical applications of 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid are still in the early stages of investigation. However, preclinical studies have provided promising results that warrant further exploration. Researchers are currently focusing on optimizing the compound's structure to enhance its potency and selectivity while maintaining favorable pharmacological properties. Additionally, efforts are underway to develop suitable formulations for in vivo testing and eventual clinical trials.

From a safety perspective, 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. These assessments typically include toxicology studies to evaluate potential adverse effects on various organ systems.

In conclusion, 1-(2-Fluoro-6-nitrophenyl)cyclopropane-1-carboxylic acid (CAS No. 1871574-09-2) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, paving the way for innovative treatments in various disease areas.